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Compound of Interest

Compound Name: Cefmepidium

CAS No.: 745749-33-1

Cat. No.: B12647437

Get Quote

Molecular Formula: C₂₃H₂₄N₆O₈S₃ (Inner Salt) | Molecular Weight: 608.67 g/mol

Part 1: Chemical Constitution & Structural Analysis
Cefmepidium represents a structural evolution in the cephalosporin class, incorporating

features from third-generation agents (like ceftazidime) while introducing a distinct C-3

quaternary ammonium modification and a sulfoxide oxidation state at the cephem nucleus.

Physicochemical Identity
The CAS number 107452-79-9 specifically designates Cefmepidium Chloride, the salt form

typically isolated for stability. The molecule exists as a zwitterion in its free base form due to the

presence of a quaternary pyridinium cation and a carboxylate anion.
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Property Specification

CAS Number 107452-79-9 (Chloride salt)

IUPAC Name

4-({[(6R,7R)-7-{[(2Z)-2-(2-amino-1,3-thiazol-4-

yl)-2-[(1-carboxy-1-

methylethoxy)imino]acetyl]amino}-2-carboxy-8-

oxo-5-oxido-5-thia-1-azabicyclo[4.2.0]oct-2-en-

3-yl]methyl}thio)-1-methylpyridinium chloride

Molecular Formula
C₂₃H₂₅ClN₆O₈S₃ (Chloride Salt) C₂₃H₂₄N₆O₈S₃

(Zwitterion)

Molar Mass 645.13 g/mol (Chloride)

Core Scaffold Cephem (Beta-lactam fused to dihydrothiazine)

Oxidation State S-Oxide (Sulfoxide at position 5)

Stereochemistry (6R, 7R) configuration; (Z)-oxime geometry

Structural Deconstruction
The Cefmepidium architecture is defined by three critical pharmacophores:

C-7 Side Chain (Acyl Group): Identical to Ceftazidime, featuring an aminothiazole ring and a

bulky carboxy-dimethyl-oxime (C(CH₃)₂COOH). This moiety provides high affinity for PBP-3

and robust stability against beta-lactamases (TEM/SHV types).

C-3 Side Chain: A (1-methylpyridinium-4-yl)thio group. The quaternary nitrogen confers

zwitterionic character, enhancing penetration through the Gram-negative outer membrane

(porin channels).[1] The thioether linkage distinguishes it from Cefepime (which has a

pyrrolidinium group).

Cephem Core (S-Oxide): Unlike most clinical cephalosporins which are sulfides,

Cefmepidium is stabilized as the sulfoxide (S=O). This oxidation state alters the electron

density of the beta-lactam ring, potentially modulating reactivity and metabolic stability.

Part 2: Mechanism of Action & Pharmacology
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PBP Inhibition Cascade
Cefmepidium functions as a suicide substrate for Penicillin-Binding Proteins (PBPs). The

mechanism follows a covalent acylation pathway:

Recognition: The zwitterionic nature facilitates rapid diffusion through the outer membrane of

Gram-negative bacteria (e.g., Pseudomonas aeruginosa).

Acylation: The beta-lactam carbonyl carbon undergoes nucleophilic attack by the active site

serine residue of the PBP.

Irreversible Inhibition: The opening of the beta-lactam ring forms a stable acyl-enzyme

complex. The C-3 leaving group (methylpyridinium-thiolate) may facilitate this ring opening

via electronic push-pull effects.

Resistance Profile
Beta-Lactamase Stability: The bulky oxime at C-7 sterically hinders the approach of Class A

serine beta-lactamases.

S-Oxide Influence: The sulfoxide group at position 5 is an electron-withdrawing group, which

increases the electrophilicity of the beta-lactam carbonyl, potentially enhancing acylation

rates but also increasing susceptibility to hydrolysis if not sterically protected.
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Figure 1: Mechanism of Action pathway for Cefmepidium, highlighting outer membrane

penetration and PBP acylation.

Part 3: Synthesis Protocol
The synthesis of Cefmepidium requires a convergent strategy, typically starting from 7-Amino-

cephalosporanic acid (7-ACA).[2][3] The protocol below outlines the laboratory-scale

preparation of the chloride salt.
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Retrosynthetic Analysis
Precursor A: 7-ACA (Core).[3][4][5]

Precursor B: 1-Methyl-4-mercaptopyridinium (C-3 Nucleophile).

Precursor C: (Z)-2-(2-amino-4-thiazolyl)-2-(1-carboxy-1-methylethoxyimino)acetic acid (C-7

Acylating agent).

Step-by-Step Methodology
Step 1: Protection & C-3 Functionalization

Rationale: The C-3 acetoxy group of 7-ACA is a good leaving group but requires activation or

displacement by a strong nucleophile.

Protocol:

Suspend 7-ACA in acetonitrile/water.

Add 1-methyl-4-mercaptopyridinium (prepared from 4-thiopyridine and methyl iodide).

Adjust pH to 6.5-7.0 with triethylamine to facilitate the nucleophilic substitution (S_N1

mechanism via an episulfonium intermediate).

Heat at 60°C for 4 hours.

Precipitate the intermediate: 7-amino-3-[(1-methylpyridinium-4-yl)thiomethyl]-3-cephem-4-

carboxylate.

Step 2: C-7 Acylation

Rationale: Introduction of the specificity-conferring side chain.

Protocol:

Dissolve the Step 1 intermediate in DMA (Dimethylacetamide).

Activate the Side Chain Acid (Precursor C) using DCC/HOBt or as an acid chloride.
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Add the activated ester to the reaction mixture at 0°C.

Stir for 12 hours. The amino group at C-7 is acylated.[3][4]

Step 3: Oxidation (Sulfoxide Formation)

Rationale: To generate the specific S-oxide form corresponding to CAS 107452-79-9.

Protocol:

Dissolve the acylated product in dichloromethane/methanol.

Add 1.05 equivalents of m-CPBA (meta-chloroperoxybenzoic acid) at -20°C.

Stir for 30 minutes. The low temperature ensures regioselectivity for the sulfur oxidation

over the nitrogen or double bonds.

Quench with sodium bisulfite.

Step 4: Deprotection & Salt Formation

Protocol:

If carboxyl groups on the side chain were protected (e.g., t-butyl esters), treat with

Trifluoroacetic acid (TFA) and anisole.

Precipitate the crude product with diethyl ether.

Purify via Preparative HPLC (C18 column, Water/Acetonitrile gradient with HCl buffer).

Lyophilize to obtain Cefmepidium Chloride.
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Figure 2: Synthetic workflow for Cefmepidium Chloride starting from 7-ACA.

Part 4: Analytical Profiling
To validate the identity and purity of Cefmepidium, the following analytical parameters must be

met.

High-Performance Liquid Chromatography (HPLC)
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Column: C18 Reverse Phase (e.g., 250mm x 4.6mm, 5µm).

Mobile Phase A: 0.1% Formic Acid in Water.

Mobile Phase B: Acetonitrile.

Gradient: 5% B to 60% B over 20 minutes.

Detection: UV at 254 nm (Thiazole/Pyridine absorption).

Retention Time: Expect elution earlier than Ceftazidime due to the polar sulfoxide and

cationic pyridinium.

Nuclear Magnetic Resonance (NMR)
Solvent: DMSO-d6.

Key Signals:

δ 9.0 - 8.0 ppm: Pyridinium aromatic protons (2 doublets).

δ 4.3 ppm: Methyl group on Pyridinium (Singlet, 3H).

δ 1.5 ppm: Gem-dimethyl groups of the oxime (Singlet, 6H).

δ 5.8 ppm: H-7 of the beta-lactam ring (Doublet). Note: The chemical shift of H-7 and H-6

will be downfield shifted relative to the sulfide due to the S-oxide anisotropy.

Mass Spectrometry (ESI-MS)
Mode: Positive Ion Mode (ESI+).

Target Ion: [M]+ (Cation) = 609.1 m/z.

Fragmentation: Loss of CO₂ (Carboxyl), Loss of Pyridinium side chain.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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